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Compound of Interest

Compound Name:
7-Bromo-6-methoxychroman-4-

amine

Cat. No.: B11856329

Get Quote

Executive Summary & Compound Physicochemistry
7-Bromo-6-methoxychroman-4-amine (CAS: 1780970-80-0 / 1344468-16-1) is a chiral

heterocyclic amine. Its solubility profile is dominated by the interplay between the basic primary

amine, the lipophilic bromine/methoxy substituents, and the bicyclic chroman core.

Understanding the solubility "switch" between its Free Base and Salt forms is the critical factor

for high-purity isolation.
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Property Value / Description Impact on Solubility

Molecular Formula C₁₀H₁₂BrNO₂
Moderate Molecular Weight

(258.11 g/mol )

LogP (Predicted) ~1.5 - 1.7
Moderately Lipophilic; prefers

organic phases.

pKa (Predicted) ~9.0 (Amine)
Basic; forms stable salts with

mineral acids (HCl, HBr).

H-Bond Donors 1 (NH₂)
Capable of H-bonding; soluble

in alcohols.

H-Bond Acceptors 3 (O, N)
Soluble in polar aprotic

solvents (DMSO, DMF).

Solubility Profile: Solvent Compatibility Matrix
The following data categorizes solvents based on their thermodynamic interaction with the Free

Base form of the compound at 25°C.

Table 1: Qualitative Solubility Profile (Free Base)
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Solvent Class Specific Solvent Solubility Rating
Process
Application

Chlorinated
Dichloromethane

(DCM)
High (>100 mg/mL)

Primary extraction

solvent; Reaction

medium.

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Stock solutions;

Reaction medium for

nucleophilic

substitutions.

Alcohols Methanol, Ethanol High (>50 mg/mL)

Reaction solvent; Co-

solvent for

crystallization.

Esters Ethyl Acetate (EtOAc)
Moderate (20-50

mg/mL)

Extraction;

Recrystallization

(often with anti-

solvent).

Aromatics Toluene Moderate

Reaction solvent

(reflux); Crystallization

(cooling).[1]

Ethers THF, MTBE Moderate
Reaction solvent;

Washing.

Alkanes Hexane, Heptane Low (<1 mg/mL)

Anti-solvent; Used to

precipitate product or

wash away impurities.

Aqueous Water (Neutral pH) Very Low
Phase separation

medium.

Aqueous Acid 1M HCl / H₂SO₄ High (as Salt)

Purification Switch;

Extracts amine into

aqueous phase.
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Critical Insight: The compound exhibits a steep solubility curve in Ethanol and Toluene, making

them ideal candidates for cooling crystallization.

Solubility-Driven Purification Workflow
The most robust method for isolating this intermediate utilizes its pH-dependent solubility. By

toggling between the lipophilic Free Base and the hydrophilic Salt, researchers can remove

non-basic impurities (brominated byproducts) and non-acidic impurities.

Figure 1: Acid-Base Extraction & Isolation Logic
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Caption: Workflow utilizing pH-dependent solubility to isolate the target amine from non-basic

reaction byproducts.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to generate precise solubility data for your specific batch/polymorph.

Preparation: Weigh 100 mg of 7-Bromo-6-methoxychroman-4-amine into a clear HPLC

vial.

Solvent Addition: Add the target solvent (e.g., Methanol) in 100 µL increments at 25°C.

Agitation: Vortex for 1 minute after each addition. Sonicate if necessary to break aggregates.

Observation: Record the volume required for complete dissolution (solution becomes clear).

Calculation:

Validation: If undissolved solid remains after 2 mL (Solubility < 50 mg/mL), filter the

supernatant, evaporate to dryness, and weigh the residue to determine saturation limit.

Protocol B: Recrystallization Screening
Recommended system: Ethyl Acetate / Heptane or Ethanol / Water.

Dissolve crude solid in minimal hot Ethyl Acetate (approx. 5 mL/g) at 60°C.

Slowly add Heptane (anti-solvent) dropwise until persistent cloudiness appears.

Add a few drops of Ethyl Acetate to clear the solution.

Allow to cool slowly to room temperature, then to 4°C.

Filter crystals and wash with cold 1:3 EtOAc:Heptane.

Mechanistic Context: Vonoprazan Synthesis
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In the synthesis of Vonoprazan, this intermediate is often reacted with a sulfonyl chloride. The

solubility profile dictates the reaction medium:

Reaction: Typically performed in DCM or THF where both the amine (nucleophile) and

sulfonyl chloride are soluble.

Scavenging: A base (TEA or DIPEA) is added; the resulting hydrochloride salts are insoluble

in these organic solvents, often precipitating out or requiring an aqueous wash to remove.

Figure 2: Solvent Selection Logic for Crystallization
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Caption: Decision tree for selecting the optimal recrystallization solvent system based on

solubility behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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